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Compound of Interest

Compound Name: Piperidine,1-acetyl-2-ethynyl-

CAS No.: 130609-74-4

Cat. No.: B159388

Get Quote

Strategic Overview
The synthesis of (S)-1-acetyl-2-ethynylpiperidine represents a critical workflow in the

development of rigidified amino acid mimetics and peptidomimetics. The 2-ethynylpiperidine

scaffold serves as a versatile pharmacophore, often functioning as a conformational lock in

kinase inhibitors or as a "warhead" precursor for covalent drugs.

While various routes exist, large-scale production demands a balance between atom economy,

stereochemical integrity, and process safety. This protocol details the "Chiral Pool" approach

starting from L-Pipecolic acid. This route is superior to anodic oxidation (Shono) or resolution

methods for three reasons:

Enantiomeric Purity: It leverages the natural chirality of L-lysine-derived pipecolic acid (

ee).

Scalability: It avoids the use of stoichiometric heavy metals (e.g.,

in Corey-Fuchs) by utilizing the catalytic Bestmann-Ohira reagent for alkynylation.
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Robustness: The N-Boc protecting group strategy prevents the over-reduction side reactions

common with N-acetyl intermediates.

Target Molecule Data
Property Specification

IUPAC Name 1-[(2S)-2-ethynylpiperidin-1-yl]ethanone

Molecular Formula

Molecular Weight 151.21 g/mol

Key Functionality Terminal Alkyne, Tertiary Amide

Chirality (S)-Enantiomer (derived from L-Pipecolic acid)

Retrosynthetic Analysis
The logic of this synthesis relies on the stepwise reduction of the carboxylic acid oxidation state

to the alkyne, while swapping the protecting group late-stage to ensure stability.
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Figure 1: Retrosynthetic logic flow. The pathway preserves the C2 chiral center by avoiding

harsh racemizing conditions (strong base) on the aldehyde intermediate.

Detailed Experimental Protocol
Stage 1: Scaffold Protection & Activation
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Objective: Convert L-Pipecolic acid to the stable N-Boc Weinreb amide to facilitate selective

reduction.

Reagents: L-Pipecolic acid,

, N,O-Dimethylhydroxylamine HCl, EDC·HCl, HOBt, DIPEA, DCM.

Scale basis: 100 g L-Pipecolic acid.

N-Boc Protection:

Dissolve L-Pipecolic acid (100 g, 0.77 mol) in 1M NaOH (800 mL) and Dioxane (400 mL).

Cool to 0°C. Add

(1.1 equiv) dropwise.

Warm to RT and stir for 12 h. Acidify to pH 2 with 1M HCl and extract with EtOAc.

Checkpoint: Quantitative yield expected. Confirm by NMR (rotamers present).

Weinreb Amide Formation:

Dissolve N-Boc-L-pipecolic acid (crude from step 1) in anhydrous DCM (1.5 L).

Add N,O-Dimethylhydroxylamine HCl (1.2 equiv), EDC·HCl (1.2 equiv), HOBt (1.2 equiv),

and DIPEA (3.0 equiv) at 0°C.

Stir at RT for 16 h. Wash with 1M HCl, sat.

, and brine.

Concentrate to yield the Weinreb amide as a viscous oil.

Stage 2: Reductive Functionalization
Objective: Selective reduction of the amide to the aldehyde without over-reduction to the

alcohol.

Reagents: DIBAL-H (1.0 M in toluene), Anhydrous THF.
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Critical Parameter: Temperature control at -78°C is vital to prevent racemization and over-

reduction.

Dissolve the Weinreb amide (from Stage 1) in anhydrous THF (10 mL/g) under

.

Cool to -78°C (Internal temperature monitoring required).

Add DIBAL-H (1.2 equiv) dropwise over 2 hours via cannula/pressure equalizing funnel.

Stir at -78°C for 1 h. Monitor by TLC (Aldehyde spot appears).

Quench: Slowly add MeOH at -78°C, followed by sat. Rochelle’s salt (potassium sodium

tartrate) solution.

Warm to RT and stir vigorously for 2 h until the emulsion breaks and layers separate.

Extract with

, dry over

, and concentrate.

Storage: Use the aldehyde immediately in Stage 3. Aldehydes at the

-chiral position are prone to epimerization upon standing.

Stage 3: Homologation to Alkyne (Seyferth-Gilbert)
Objective: Convert the aldehyde to the terminal alkyne using the Bestmann-Ohira reagent. This

method is milder than the Corey-Fuchs reaction and avoids triphenylphosphine oxide waste.

Reagents: Bestmann-Ohira reagent (Dimethyl (1-diazo-2-oxopropyl)phosphonate),

, MeOH.

Dissolve the N-Boc-2-formylpiperidine (freshly prepared) in dry MeOH (10 mL/g).

Cool to 0°C. Add
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(2.0 equiv).

Add Bestmann-Ohira reagent (1.2 equiv) dropwise.

Stir at 0°C for 1 h, then warm to RT and stir for 4–12 h.

Workup: Dilute with water, extract with

(3x). Wash organics with brine.

Purification: Silica gel chromatography (Hexanes/EtOAc 9:1).

Yield Target: 75-85% over 2 steps (Reduction + Homologation).

Stage 4: Deprotection & N-Acetylation
Objective: Switch the protecting group from Boc to Acetyl.

Reagents: TFA, DCM, Acetic Anhydride (

), Pyridine or

.

Boc Removal:

Dissolve N-Boc-alkyne in DCM (5 mL/g). Add TFA (20% v/v).

Stir at RT for 2 h.

Concentrate to dryness. Azeotrope with toluene (2x) to remove residual TFA. Result:

(S)-2-ethynylpiperidine trifluoroacetate salt.

N-Acetylation:

Resuspend the salt in anhydrous DCM. Cool to 0°C.[1]

Add

(4.0 equiv) to neutralize the salt and act as base.
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Add

(1.5 equiv) dropwise.

Stir at RT for 2 h.

Final Purification:

Wash with 1M HCl (remove amine/pyridine), sat.

, and brine.

Dry (

) and concentrate.

Distillation (high vacuum) or Column Chromatography (EtOAc/Hexanes) affords the pure

(S)-1-acetyl-2-ethynylpiperidine.

Process Safety & QC
Critical Safety Hazards

DIBAL-H: Pyrophoric. Handle under strict inert atmosphere.

Bestmann-Ohira Reagent: Diazo compounds are potentially explosive. Do not heat the neat

reagent. Perform the reaction in solution.

Alkynes: Terminal alkynes can form explosive acetylides with copper or silver. Avoid metal

needles/spatulas containing these metals during handling.

Quality Control Specifications
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Test Method Acceptance Criteria

Identity 1H-NMR (CDCl3)

Distinct alkyne proton doublet

(~2.2 ppm) and acetyl singlet

(~2.1 ppm).

Purity HPLC (C18) > 98.0% Area

Enantiomeric Excess Chiral HPLC
> 98% ee (Chiralpak AD-H or

similar)

Residual Solvent GC-Headspace Meets ICH Q3C limits

Mechanistic Pathway (Bestmann-Ohira)
Understanding the homologation mechanism is crucial for troubleshooting low yields.
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Figure 2: Mechanism of the Bestmann-Ohira homologation. The in situ generation of the

reactive diazophosphonate prevents the isolation of unstable intermediates.
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Müller, S., et al. "Bestmann-Ohira Reagent for the Conversion of Aldehydes into Terminal
Alkynes." Synlett, 1996.

Synthesis of 2-Ethynylpiperidine (General Reference)

ChemicalBook Entry: (2S)-2-ethynylpiperidine hydrochloride (CAS 2306247-92-5).[2][3]

Weinreb Amide Reduction Selectivity

Nahm, S., & Weinreb, S. M. "N-methoxy-N-methylamides as effective acylating agents."
Tetrahedron Letters, 1981.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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2. molcore.com [molcore.com]

3. (2S)-2-ethynylpiperidine hydrochloride | 2306247-92-5 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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